Cas no 72564-62-6 (4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine)

4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine structure
72564-62-6 structure
Product Name:4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
CAS No:72564-62-6
MF:C8H6ClN3S
MW:211.671338558197
CID:2800251
PubChem ID:71402194
Update Time:2025-04-21

4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL15518084
    • 72564-62-6
    • 4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
    • DTXSID30823183
    • Inchi: 1S/C8H6ClN3S/c1-13-8-11-6(9)5-3-2-4-10-7(5)12-8/h2-4H,1H3
    • InChI Key: IZBVWTIYHMYEMG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=NC2=NC(=N1)SC

Computed Properties

  • Exact Mass: 210.9970961Da
  • Monoisotopic Mass: 210.9970961Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64Ų
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